7-(4-(cyclopentanecarbonyl)piperazine-1-carbonyl)-5-ethyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 7-[4-(cyclopentanecarbonyl)piperazine-1-carbonyl]-5-ethyl-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C25H29N5O3/c1-2-27-16-20(22-21(17-27)25(33)30(26-22)19-10-4-3-5-11-19)24(32)29-14-12-28(13-15-29)23(31)18-8-6-7-9-18/h3-5,10-11,16-18H,2,6-9,12-15H2,1H3
• InChI Key: WQFMAQSJBUWYLJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)C5CCCC5
• Molecular Formula: C25H29N5O3
• Molecular Weight: 447.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrazolo[4,3-c]pyridin-3(5H)-one moiety, and a phenyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine ring is a six-membered ring with two nitrogen atoms, the pyrazolo[4,3-c]pyridin-3(5H)-one is a fused ring system containing nitrogen and oxygen, and the phenyl group is a six-membered carbon ring.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the amide bonds, the pyrazolo[4,3-c]pyridin-3(5H)-one moiety, and the phenyl group. The amide bonds could undergo hydrolysis or aminolysis reactions, the pyrazolo[4,3-c]pyridin-3(5H)-one moiety might participate in nucleophilic substitution reactions, and the phenyl group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its degree of crystallinity, solubility in various solvents, melting point, boiling point, and stability under different conditions would need to be determined experimentally.

Scientific Research Applications

Pharmacokinetics

Metabolism and Bioavailability: Understanding the compound’s metabolism and bioavailability is crucial for drug development. Researchers are studying its pharmacokinetic properties to assess its suitability as a drug candidate.

These applications highlight the compound’s multifaceted nature and its potential impact across various scientific domains. Keep in mind that ongoing research may uncover additional uses and applications.

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. It could be of interest in fields such as medicinal chemistry, materials science, or chemical biology, among others.